Cas no 955-03-3 (2,6-Di-tert-butyl-4-nitrosophenol)

• Product name: 2,6-Di-tert-butyl-4-nitrosophenol
• CAS No: 955-03-3
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• MDL: MFCD00026290
• CID: 804046
• PubChem ID: 70383

2,6-Di-tert-butyl-4-nitrosophenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-bis(1,1-dimethylethyl)-4-nitroso-
• 2,6-Di-tert-butyl-4-nitrosophenol
• 2,6-ditert-butyl-4-nitrosophenol
• 2,6-bis(1,1-dimethylethyl)-4-nitroso-phenol
• 2,6-Di-t-butyl-4-nitrosophenol
• 2,6-Di-tert-butyl-4-nitroso-phenol
• 4-nitroso-2,6-di-tert-butylphenol
• EINECS 213-470-9
• Phenol,2,6-bis(1,1-dimethylethyl)-4-nitroso
• Phenol,2,6-di-tert-butyl-4-nitroso
• 4-nitroso-2,6-di-t-butyl-phenol
• 2,6-Di(tert-butyl)-4-nitrosophenol
• 4-hydroxy-5-isopropyl-2-methyl-benzenesulfonic acid; piperazine
• FXYZTGVHLFVVNN-UHFFFAOYSA-N
• NS00040449
• 2,6-Bis(1,1-dimethylethyl)-4-nitrosophenol
• AKOS002221428
• BRN 1881205
• 2,6-Ditert-butylbenzo-1,4-quinone 4-oxime
• CBDivE_003144
• 2,6-Di-tert-butyl-p-nitrosophenol
• 955-03-3
• 2,6-Di-tert-butyl-4-(hydroxyimino)cyclohexa-2,5-dienone
• ACF3THM268
• MFCD00026290
• 2,6-di-tert-butyl-p-benzoquinone-4-oxime
• 2,6-di-t-butyl-1,4-benzoquinone 4-oxime
• DTXSID7061350
• NSC-677540
• LS-04492
• Phenol, 2,6-di-tert-butyl-4-nitroso-
• AKOS001573843
• FT-0610525
• NSC677540
• HMS1577N21
• 2,6-ditert-butyl-4-nitroso-phenol
• 2,6-ditert.butyl-4-nitrosophenol
• SCHEMBL7188296
• FT-0610730
• 15052-28-5
• Phenol, 2,6-bis(1,1-dimethylethyl)-4-nitroso-
• 2,6-di tert.butyl-4-nitrosophenol
• Quinone-4-oxime, 2,6-di-t-butyl-
• 3,5-dihydroxy-4,6,7-trimethoxyflavone
• Q65653351
• SCHEMBL1031030
• 2,6-Ditert-butylbenzo-1,4-quinone 4-oxime #

• MDL： MFCD00026290
• Inchi： InChI=1S/C14H21NO2/c1-13(2,3)10-7-9(15-17)8-11(12(10)16)14(4,5)6/h7-8,16H,1-6H3
• InChI Key： JLOKPJOOVQELMO-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=C(C(=CC(=C1)N=O)C(C)(C)C)O

Computed Properties

• Exact Mass: 235.15700
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų
• XLogP3: 4.3

Experimental Properties

• Melting Point: 211-213°C
• PSA: 49.66000
• LogP: 4.38510

2,6-Di-tert-butyl-4-nitrosophenol Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT

2,6-Di-tert-butyl-4-nitrosophenol Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Additional information on 2,6-Di-tert-butyl-4-nitrosophenol

Recent Advances in the Study of 2,6-Di-tert-butyl-4-nitrosophenol (CAS: 955-03-3) in Chemical Biology and Pharmaceutical Research

2,6-Di-tert-butyl-4-nitrosophenol (CAS: 955-03-3) is a nitrosophenol derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its tert-butyl groups and nitroso functional group, exhibits notable antioxidant and radical-scavenging activities, making it a promising candidate for various therapeutic and industrial applications. Recent studies have explored its mechanisms of action, stability, and interactions with biological systems, shedding light on its potential as a novel therapeutic agent or chemical tool.

One of the key areas of research involving 2,6-Di-tert-butyl-4-nitrosophenol is its role as an antioxidant. Studies have demonstrated its ability to inhibit lipid peroxidation and neutralize reactive oxygen species (ROS), which are implicated in numerous pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. The compound's tert-butyl groups enhance its lipophilicity, allowing it to integrate into cellular membranes and exert protective effects against oxidative stress. Furthermore, the nitroso group contributes to its radical-trapping capabilities, making it a versatile antioxidant with potential applications in drug development and nutraceuticals.

In addition to its antioxidant properties, 2,6-Di-tert-butyl-4-nitrosophenol has been investigated for its potential as a nitric oxide (NO) donor. The nitroso group can release NO under specific conditions, which is of particular interest in the field of cardiovascular research. NO is a critical signaling molecule involved in vasodilation, immune response, and neurotransmission. Researchers are exploring the controlled release of NO from this compound to develop targeted therapies for conditions such as hypertension and atherosclerosis. Recent in vitro and in vivo studies have provided insights into the kinetics of NO release and the compound's biocompatibility, paving the way for further preclinical evaluations.

The stability and reactivity of 2,6-Di-tert-butyl-4-nitrosophenol under various environmental conditions have also been a focus of recent research. Studies have examined its degradation pathways, photostability, and interactions with other chemical species. These investigations are crucial for optimizing its formulation and ensuring its efficacy in practical applications. For instance, researchers have identified that the compound's stability is highly dependent on pH and temperature, which has implications for its storage and handling in pharmaceutical and industrial settings.

Another emerging area of interest is the use of 2,6-Di-tert-butyl-4-nitrosophenol as a chemical probe in biological systems. Its ability to interact with specific proteins and enzymes has been leveraged to study cellular signaling pathways and enzyme mechanisms. Recent work has highlighted its potential as an inhibitor of certain oxidoreductases, opening new avenues for drug discovery and biochemical research. These findings underscore the compound's versatility and its potential to contribute to advancements in both basic and applied sciences.

In conclusion, 2,6-Di-tert-butyl-4-nitrosophenol (CAS: 955-03-3) represents a multifaceted compound with significant promise in chemical biology and pharmaceutical research. Its antioxidant properties, NO-donating capabilities, and utility as a chemical probe make it a valuable subject of ongoing investigations. Future research should focus on elucidating its mechanisms of action, optimizing its stability and bioavailability, and exploring its therapeutic potential in disease models. As the scientific community continues to uncover the compound's diverse applications, it is poised to play a pivotal role in the development of novel therapeutics and biochemical tools.